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Compound of Interest

Compound Name: 1',6,6'-Tri-O-tritylsucrose

Cat. No.: B120487 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the molecular properties of 1',6,6'-Tri-O-
tritylsucrose, a key derivative of sucrose used in various scientific and pharmaceutical

applications. A thorough understanding of its physicochemical characteristics, particularly its

molecular weight, is fundamental for its application in experimental and developmental

workflows.

Core Molecular Structure and Modifications
1',6,6'-Tri-O-tritylsucrose is a sucrose derivative where three of the primary hydroxyl groups

at the 1', 6, and 6' positions are protected by bulky trityl (triphenylmethyl) groups. This selective

modification significantly alters the molecule's properties, including its solubility, reactivity, and

molecular weight, making it a versatile intermediate in chemical synthesis.

The foundational structure of this compound is sucrose, a disaccharide with the molecular

formula C₁₂H₂₂O₁₁. The trityl group, a triphenylmethyl radical, has the chemical formula C₁₉H₁₅.

The formation of 1',6,6'-Tri-O-tritylsucrose involves the substitution of the hydrogen atoms of

the hydroxyl groups at the 1', 6, and 6' positions of sucrose with trityl groups.

Determination of Molecular Weight
The molecular weight of a compound is a critical parameter, influencing its behavior in various

analytical and biological systems. The molecular weight of 1',6,6'-Tri-O-tritylsucrose is
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calculated based on its molecular formula, which is derived from the constituent sucrose and

trityl groups.

Molecular Formula Calculation
The derivation of the molecular formula for 1',6,6'-Tri-O-tritylsucrose is as follows:

Sucrose Base: The molecular formula for sucrose is C₁₂H₂₂O₁₁.

Trityl Group Addition: Three trityl groups (C₁₉H₁₅) are added, contributing a total of 3 x

(C₁₉H₁₅) = C₅₇H₄₅.

Hydrogen Atom Subtraction: For each trityl group that is attached, a hydrogen atom from a

hydroxyl group on the sucrose molecule is replaced. Therefore, a total of three hydrogen

atoms are removed.

Combining these, the final molecular formula is calculated as:

C(₁₂ + ₅₇)H(₂₂ + ₄₅ - ₃)O₁₁ = C₆₉H₆₄O₁₁

Calculation of Molar Mass
The molecular weight is calculated using the molecular formula and the standard atomic

weights of the constituent elements: Carbon (C), Hydrogen (H), and Oxygen (O).

Element Symbol Atomic Weight ( g/mol )

Carbon C 12.011

Hydrogen H 1.008

Oxygen O 15.999

Using the derived molecular formula C₆₉H₆₄O₁₁, the molecular weight is calculated as follows:
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Element Number of Atoms
Atomic Weight (
g/mol )

Total Mass ( g/mol )

Carbon (C) 69 12.011 828.759

Hydrogen (H) 64 1.008 64.512

Oxygen (O) 11 15.999 175.989

Total 1069.26

Therefore, the molecular weight of 1',6,6'-Tri-O-tritylsucrose is 1069.26 g/mol .

Experimental Workflow for Molecular Weight
Determination
The theoretical molecular weight can be experimentally verified using mass spectrometry. The

following diagram illustrates a typical workflow for this process.
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Diagram 1: Mass Spectrometry Workflow
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Data Analysis
(Mass-to-charge ratio determination)
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Caption: Mass Spectrometry Workflow for Molecular Weight Verification.

Logical Relationship of Structural Components
The final molecular weight is a direct consequence of the combination of the sucrose backbone

and the three trityl protecting groups.
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Diagram 2: Structural Contribution to Molecular Weight
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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